Cas no 61904-59-4 (2-4-(2-Methylpropoxy)phenylacetohydrazide)

• Product Name: 2-4-(2-Methylpropoxy)phenylacetohydrazide
• CAS No: 61904-59-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD18157667
• CID: 1079341
• PubChem ID: 12343625
• Update Time: 2025-04-20

2-4-(2-Methylpropoxy)phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-Methylpropoxy)phenyl]acetohydrazide
• AG-L-23869
• CTK5B4017
• FT-0682737
• methylpropoxyphenylacetohydrazide
• MolPort-016-579-001
• RP12868
• MFCD18157667
• 2-(4-Isobutoxyphenyl)acetohydrazide
• DTXSID00492461
• J-506022
• 61904-59-4
• ME-0232
• AKOS015841799
• SB86494
• 2-4-(2-Methylpropoxy)phenylacetohydrazide

• MDL： MFCD18157667
• Inchi： 1S/C12H18N2O2/c1-9(2)8-16-11-5-3-10(4-6-11)7-12(15)14-13/h3-6,9H,7-8,13H2,1-2H3,(H,14,15)
• InChI Key： PLYKLQRNDLKGJY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(NN)=O)CC(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

2-4-(2-Methylpropoxy)phenylacetohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides